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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzamide

CAS No.: 879-93-6

Cat. No.: B1268739

Get Quote

For researchers and professionals in the pharmaceutical and chemical sciences, the

responsible management of chemical waste is paramount to ensuring a safe laboratory

environment and adhering to regulatory standards. This guide provides a comprehensive

overview of the proper disposal procedures for 4-Bromo-3-nitrobenzamide, a halogenated

organic compound. Due to the absence of a specific, publicly available Safety Data Sheet

(SDS) detailing its disposal, the following procedures are based on established best practices

for the handling of halogenated organic waste.

Key Chemical and Physical Properties
A thorough understanding of a substance's properties is the foundation of its safe handling and

disposal. The following table summarizes the key physical and chemical data for 4-Bromo-3-
nitrobenzamide.
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Property Value Source

Molecular Formula C7H5BrN2O3 [1][2]

Molecular Weight 245.03 g/mol [1][2]

Appearance Not specified, likely a solid [2]

Melting Point No data available [2]

Boiling Point No data available [2]

Solubility Low water solubility is likely

CAS Number 879-93-6 [1]

Step-by-Step Disposal Protocol
The proper disposal of 4-Bromo-3-nitrobenzamide is critical to prevent environmental

contamination and ensure workplace safety. The following protocol outlines the necessary

steps for its collection, storage, and disposal as a hazardous waste.

1. Personal Protective Equipment (PPE): Before handling 4-Bromo-3-nitrobenzamide, ensure

that appropriate personal protective equipment is worn. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A laboratory coat.

In cases of potential dust or aerosol generation, a NIOSH-approved respirator is

recommended.[3]

2. Waste Collection:

Segregation: Collect waste 4-Bromo-3-nitrobenzamide and any materials contaminated

with it (e.g., weighing paper, gloves, filter paper) separately from non-hazardous and non-

halogenated waste.[4][5] Cross-contamination can lead to dangerous reactions and

complicate the disposal process.
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Container: Use a designated, leak-proof, and chemically compatible container for

halogenated organic waste. The container should be in good condition and have a secure,

tight-fitting lid.[4][6]

3. Waste Labeling:

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste."[5]

Full Chemical Name: The label must include the full chemical name, "4-Bromo-3-
nitrobenzamide," and not abbreviations or chemical formulas.[4][6]

4. Waste Storage:

Designated Area: Store the sealed waste container in a designated and well-ventilated

satellite accumulation area within the laboratory.[6]

Secondary Containment: To prevent the spread of material in case of a leak, the primary

waste container should be placed within a larger, chemically resistant secondary container.

[6]

Incompatible Materials: Store the waste away from incompatible materials, particularly strong

oxidizing agents, acids, and bases.[2][6]

5. Disposal:

Professional Disposal Service: The disposal of 4-Bromo-3-nitrobenzamide must be

handled by a licensed hazardous waste disposal company or your institution's Environmental

Health and Safety (EHS) department.[3][6][7]

Regulatory Compliance: Ensure that all local, state, and federal regulations regarding

hazardous waste disposal are strictly followed. As a halogenated organic compound, it falls

under specific regulatory categories.[8][9]

Do Not Dispose Down the Drain: Under no circumstances should 4-Bromo-3-
nitrobenzamide or its containers be disposed of in the sewer system.[5][7]
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-Bromo-3-nitrobenzamide.
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Start: Generation of
4-Bromo-3-nitrobenzamide Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a new waste stream?

Obtain a designated and compatible
halogenated waste container

Yes

Place waste in the
labeled container

No

Label container with
'Hazardous Waste' and

'4-Bromo-3-nitrobenzamide'

Securely close the container

Store in a designated, ventilated
satellite accumulation area

with secondary containment

Is the container full or has the
accumulation time limit been reached?

No, continue accumulation

Contact EHS or a licensed
hazardous waste disposal company

Yes

Arrange for pickup and disposal

Complete necessary waste
disposal documentation

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromo-3-nitrobenzamide.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 4-Bromo-3-nitrobenzamide, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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